Cas no 832098-81-4 (Thiourea, [4-(cyclohexylmethoxy)phenyl]-)
832098-81-4 structure
Product Name:Thiourea, [4-(cyclohexylmethoxy)phenyl]-
CAS No:832098-81-4
MF:C14H20N2OS
MW:264.386402130127
CID:676626
PubChem ID:5277308
Update Time:2025-04-19
Thiourea, [4-(cyclohexylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, [4-(cyclohexylmethoxy)phenyl]-
- [4-(cyclohexylmethoxy)phenyl]thiourea
- SCHEMBL3423612
- DTXSID90415008
- Thiourea, N-[4-(cyclohexylmethoxy)phenyl]-
- 832098-81-4
-
- Inchi: 1S/C14H20N2OS/c15-14(18)16-12-6-8-13(9-7-12)17-10-11-4-2-1-3-5-11/h6-9,11H,1-5,10H2,(H3,15,16,18)
- InChI Key: WSGLBOMOCHYEEB-UHFFFAOYSA-N
- SMILES: S=C(N)NC1C=CC(=CC=1)OCC1CCCCC1
Computed Properties
- Exact Mass: 264.12963444g/mol
- Monoisotopic Mass: 264.12963444g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 79.4Ų
Thiourea, [4-(cyclohexylmethoxy)phenyl]- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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